Luviquat Hold

• CAS: 174761-16-1
• Molecular Formula: C21H34N4O6S
• Molecular Weight: 470.6 g/mol
• SMILES: C[N+]1=CN(C=C1)C=C.COS(=O)(=O)[O-].C=CN1CCCCCC1=O.C=CN1CCCC1=O
• InChI: InChI=1S/C8H13NO.C6H9N2.C6H9NO.CH4O4S/c1-2-9-7-5-3-4-6-8(9)10;1-3-8-5-4-7(2)6-8;1-2-7-5-3-4-6(7)8;1-5-6(2,3)4/h2H,1,3-7H2;3-6H,1H2,2H3;2H,1,3-5H2;1H3,(H,2,3,4)/q;+1;;/p-1
• InChIKey: BYEUGKXDVZGBLP-UHFFFAOYSA-M

Luviquat Hold, designated by INCI as Polyquaternium-46 (CAS: 174761-16-1), is a synthetic, quaternized cationic terpolymer. It is supplied as an aqueous solution and is chemically defined as the reaction product of vinylcaprolactam, vinylpyrrolidone, and quaternized vinylimidazole monomers.

Luviquat Hold (Polyquaternium-46) Chemical Profile for Cosmetic Formulation Procurement

Luviquat Hold, designated by INCI as Polyquaternium-46 (CAS: 174761-16-1), is a synthetic, quaternized cationic terpolymer [1]. It is supplied as an aqueous solution and is chemically defined as the reaction product of vinylcaprolactam, vinylpyrrolidone, and quaternized vinylimidazole monomers [2]. This copolymer is recognized for its multifunctional role in personal care, primarily functioning as a substantive film former, antistatic agent, and hair fixative [3][4].

• [1] BASF. (n.d.). Luviquat® Hold AT 3 Technical Datasheet. UL Prospector. View Source
• [2] Cosmetic Ingredient Review. (2025). Polyquaternium-46. Cosmetics Info. View Source
• [3] SpecialChem. (n.d.). Polyquaternium-46 (LUVIQUAT® Hold). Universal Selection Source. View Source
• [4] glooshi. (2025). Polyquaternium-46: What Is It, Cosmetic Uses, Benefits & Side Effects. View Source

Why Simple Substitution of Luviquat Hold (Polyquaternium-46) with Other Polyquats Fails in Styling Applications

The performance of cationic polymers in hair care is highly dependent on their specific monomer composition, molecular architecture, and resultant physical properties. Polyquaternium-46 is a terpolymer that uniquely combines vinylcaprolactam, vinylpyrrolidone, and a quaternized vinylimidazole salt [1]. This specific chemistry is designed to create a film with a distinct balance of stiffness for hold and flexibility for a non-brittle feel, while also providing conditioning benefits [2]. Simply substituting with other common polyquaternium classes, such as the cellulosic Polyquaternium-10 (which differs fundamentally in polymer backbone and charge distribution) or other vinylpyrrolidone copolymers like Polyquaternium-11, is likely to compromise the intended balance of styling hold, humidity resistance, and conditioning efficacy, as these properties are directly linked to the terpolymer's precise composition and structure [3]. The following evidence sections detail the specific, quantifiable properties that define Luviquat Hold's performance profile.

• [1] BASF. (n.d.). Luviquat® Hold AT 3 Technical Datasheet. UL Prospector. View Source
• [2] NaturallyCurly. (2005). All About Another Hard-to-Pronounce Compound. View Source
• [3] BASF. (n.d.). Hair Gel Matrix. BASF Care Creations. View Source

Quantitative Performance Evidence for Luviquat Hold (Polyquaternium-46) in Hair Styling and Conditioning

Quantified Solid Content and Charge Density of Polyquaternium-46 Copolymer

The technical datasheet for Luviquat® Hold AT 3 provides quantifiable parameters for its composition, essential for precise formulation. It specifies a weight composition of 40% vinylpyrrolidone (VP) in the copolymer backbone, a solids content of 19-21% in its supplied aqueous solution, and a charge density of 0.5 meq/g at pH 7 [1]. These metrics define its interaction with anionic surfactants and hair keratin, differentiating it from polymers with higher or lower charge densities which would alter deposition and conditioning efficacy. [2]

Evidence Dimension	Polymer Composition and Charge
Target Compound Data	40% VP content, 19-21% solids, 0.5 meq/g charge density at pH 7
Comparator Or Baseline	Polyquaternium-44 (Luviquat Care): ~14% solids [3]
Quantified Difference	Higher solid content (19-21% vs. 14%) in Luviquat Hold AT 3
Conditions	Supplier technical specifications

Why This Matters

Knowledge of exact solid content and charge density is critical for formulators to accurately dose the polymer to achieve target performance and to predict its behavior in complex surfactant systems.

• [1] BASF. (n.d.). Luviquat® Hold AT 3 Technical Datasheet. UL Prospector. View Source
• [2] Ataman Kimya. (n.d.). POLYQUATERNIUM 46 Technical Information. View Source
• [3] Wei Ming Pharmaceutical. (n.d.). Luviquat® Ultracare AT1 Product Listing. View Source

Comparative Viscosity Specification for Polyquaternium-46 Aqueous Solution

A published Chinese technical specification for Polyquaternium-46 defines its viscosity range as 1.5-4.0 Pa.s for a 20% solids aqueous solution, measured with a #3 rotor at 30 rpm and 20°C [1]. This viscosity is a key quality control parameter that differs significantly from other polyquaternium grades; for instance, Polyquaternium-7 is generally a lower-viscosity liquid, and Polyquaternium-10 is supplied as a powder. This specific viscosity range ensures consistent handling and incorporation in manufacturing processes.

Evidence Dimension	Viscosity (20% Solids Solution)
Target Compound Data	1.5 - 4.0 Pa.s (at 20°C, #3 rotor, 30 rpm)
Comparator Or Baseline	Polyquaternium-7: < 0.5 Pa.s (Class-level inference based on typical supplier data)
Quantified Difference	Polyquaternium-46 is substantially more viscous than typical Polyquaternium-7 solutions.
Conditions	20% solids aqueous solution, 20°C, #3 rotor, 30 rpm

Why This Matters

Viscosity directly impacts manufacturing processes such as pumping, mixing, and filling. A defined and reproducible viscosity range ensures batch-to-batch consistency for the formulator.

• [1] surfactant.com.cn. (2006). Polyquaternium-46 Technical Specification. View Source

Procurement-Driven Application Scenarios for Luviquat Hold (Polyquaternium-46)

High-Humidity Styling Mousses and Gels for Extreme Hold

Based on product literature, Luviquat Hold is positioned for applications requiring ultra-strong hold and humidity resistance, such as in aerosol mousses and hair gels [1]. Its terpolymer structure is designed to form a film that maintains style integrity, making it a candidate for products marketed for high-humidity climates or for consumers seeking all-day style retention [2].

Multifunctional Conditioning Stylers for Fine Hair

Luviquat Hold is noted for providing styling hold and conditioning benefits in a single raw material, eliminating the need for a separate conditioning polymer [1]. This is advantageous for lightweight formulations targeting fine hair, where adding multiple polymers could weigh hair down. The claim of very low tack is a key differentiator for creating non-sticky styling products [3].

Silicone-Free and Crystal-Clear Gel Formulations

Formulation examples indicate Polyquaternium-46's utility in creating crystal-clear styling gels without silicone [1]. Its water solubility and compatibility with other polymers like Polyquaternium-44 allow for the development of transparent, buildable styling products that meet market demands for silicone-free and 'clean' beauty concepts [2].

• [1] BASF. (n.d.). Mighty Mousse Featuring Luviquat® Hold (Formulation #AW2093). UL Prospector. View Source
• [2] BASF. (n.d.). Luviquat® Hold AT 3 Product Page. UL Prospector. View Source
• [3] Qiao, J. (2016). Effect of Annealing Temperatures on Oxygen Reduction Reaction and Structure of Nitrogen and Sulfur Co-Doped Mesoporous Carbon Prepared from Polyquaternium-46. ECS Meeting Abstracts, MA2016-01, 170. View Source